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Compound of Interest

Compound Name: Ethyl 3-(Dimethylamino)acrylate

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of Ethyl 3-(Dimethylamino)acrylate (CAS No.
924-99-2), a compound that may cause an allergic skin reaction and is harmful to aquatic life.
[1][2][3] Adherence to these procedures is critical for personnel safety and environmental
protection.

Immediate Safety and Handling Precautions

Before handling Ethyl 3-(Dimethylamino)acrylate, it is crucial to be familiar with its hazards
and to use appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):
o Gloves: Always wear appropriate protective gloves to prevent skin contact.[1]

» Eye Protection: Use tightly fitting safety goggles with side-shields that conform to EU EN166
or US NIOSH standards.[2]

» Protective Clothing: Wear suitable protective clothing to avoid skin exposure.[2]

e Respiratory Protection: In areas with inadequate ventilation or when vapors or mists are
present, use a suitable respirator.[1]

Handling Procedures:
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Work in a well-ventilated area to avoid inhaling fumes, mists, or vapors.[2]

Prevent all contact with skin and eyes.[1][2]

Do not allow contaminated work clothing to leave the laboratory.[1][2][3]

Wash hands and any exposed skin thoroughly after handling.[1]

Step-by-Step Disposal Procedures

The primary method for the disposal of Ethyl 3-(Dimethylamino)acrylate and its contaminated
materials is through an approved hazardous waste disposal plant.[1][3][4]

1. Unused or Waste Chemical Disposal:

» Do not dispose of down the drain or in regular trash. This substance should not be allowed to
enter sewer systems or contaminate water.[2]

o Collect waste Ethyl 3-(Dimethylamino)acrylate in its original container or a suitable, clearly
labeled, and closed container.[1]

o Arrange for the disposal of the chemical waste through a licensed chemical destruction
facility.[2] Controlled incineration with flue gas scrubbing is a recommended method.[2]

o Always follow local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[1]

2. Contaminated Material and Container Disposal:

o Empty Containers: Handle uncleaned containers as you would the product itself.[5]
Containers can be triple-rinsed with an appropriate solvent.[2] The rinsate should be
collected and treated as hazardous waste. After thorough cleaning, containers may be
offered for recycling or reconditioning.[2] Alternatively, puncture the container to prevent
reuse and dispose of it in a sanitary landfill, if local regulations permit.[2]

o Contaminated PPE and Absorbents: All disposable items that have come into contact with
Ethyl 3-(Dimethylamino)acrylate, such as gloves, absorbent pads, and lab coats, must be
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treated as hazardous waste. Place these materials in a suitable, labeled container for
disposal by a licensed waste management company.[1]

3. Spill Management and Disposal:
o Evacuate and Ventilate: In case of a spill, ensure the area is well-ventilated.[2]
o Contain the Spill: Prevent the spill from spreading or entering drains.[2][6]

» Absorb the Spill: Use an inert absorbent material such as sand, silica gel, or a universal
binder to soak up the spilled liquid.[1]

o Collect the Waste: Carefully sweep or shovel the absorbed material into a suitable, closed
container for disposal.[1][4]

o Decontaminate the Area: Clean the spill area thoroughly.

» Dispose of Spill Waste: The collected absorbent material is considered hazardous waste and
must be disposed of through an approved waste disposal plant.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for Ethyl 3-(Dimethylamino)acrylate.
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Property Value

CAS Number 924-99-2

Molecular Formula C7H13NO:2

Molecular Weight 143.18 g/mol

Appearance Yellow-orange liquid[4]

Odor Odorless[4]

pH 10.2 (90 g/L aqueous solution)[4]

Melting Point 17 - 18 °C/62.6 - 64.4 °F[4]

Boiling Point 118 - 121 °C/ 244.4 - 249.8 °F at 10 hPa[4]
Flash Point 105 °C / 221 °F[4]

Autoignition Temperature

320 °C / 608 °F[4]

Specific Gravity

1.000[4]

Vapor Pressure

1 hPa at 87 °C[4]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Ethyl 3-

(Dimethylamino)acrylate.
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Caption: Disposal workflow for Ethyl 3-(Dimethylamino)acrylate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b074694?utm_src=pdf-body-img
https://www.benchchem.com/product/b074694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b074694?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC269630250&productDescription=ETHYL+3%2C3-DIMETHYLAMINOA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-3-n-n-dimethylamino-acrylate.pdf
https://www.tcichemicals.com/IN/en/p/D2836
https://www.tcichemicals.com/IN/en/p/D2836
https://www.fishersci.com/store/msds?partNumber=AAB24291&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/sial/76130?userType=undefined
https://hongrunplastics.com/public/uploads/images/20251010/DIMETHYLAMINOETHYL%20ACRYLATE.pdf
https://www.benchchem.com/product/b074694#ethyl-3-dimethylamino-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b074694#ethyl-3-dimethylamino-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b074694#ethyl-3-dimethylamino-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b074694#ethyl-3-dimethylamino-acrylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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